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Compound of Interest

Compound Name: Amthamine dihydrobromide

Cat. No.: B1667265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Amthamine
dihydrobromide, a potent and highly selective histamine H2 receptor agonist, in isolated

organ bath experiments. Detailed protocols for studying its effects on guinea pig ileum and

trachea are provided, along with relevant quantitative data and a depiction of the associated

signaling pathway.

Introduction
Amthamine dihydrobromide is a crucial pharmacological tool for investigating the

physiological and pathophysiological roles of the histamine H2 receptor. Its high selectivity

makes it superior to histamine in studies where activation of H1 or H3 receptors would be

confounding. In isolated organ bath systems, Amthamine allows for the precise characterization

of H2 receptor-mediated smooth muscle relaxation, changes in contractility, and secretion

processes.
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Property Value

Chemical Name
2-Amino-5-(2-aminoethyl)-4-methylthiazole

dihydrobromide

Molecular Formula C6H11N3S · 2HBr

Molecular Weight 319.06 g/mol

CAS Number 142457-00-9

Solubility Soluble in water

Purity Typically ≥99%

Storage Desiccate at -20°C

Safety Precautions: Amthamine dihydrobromide should be handled with appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses. For

detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Mechanism of Action and Signaling Pathway
Amthamine is a potent and selective agonist for the histamine H2 receptor.[1][2] It displays

weak antagonist activity at the H3 receptor and no activity at the H1 receptor.[1][2] The H2

receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist like

Amthamine, stimulates the Gs alpha subunit. This activation leads to the stimulation of adenylyl

cyclase, which in turn increases the intracellular concentration of cyclic adenosine

monophosphate (cAMP). The elevated cAMP levels then activate Protein Kinase A (PKA),

which phosphorylates downstream targets to elicit a cellular response, such as smooth muscle

relaxation.
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Quantitative Data
The following table summarizes the potency of Amthamine dihydrobromide and other

relevant compounds in various isolated tissue preparations. Note the lack of specific pD2 or

EC50 values for Amthamine in guinea pig ileum and trachea in the reviewed literature.

Agonist Preparation Parameter Value Reference

Amthamine
Guinea Pig

Gallbladder
pD2 5.44 ± 0.07

Impromidine
Guinea Pig

Gallbladder
pD2 6.73 ± 0.04

Histamine
Guinea Pig

Gallbladder
pD2 4.64 ± 0.04

Dimaprit
Guinea Pig

Gallbladder
pD2 3.71 ± 0.05

Dimaprit Guinea Pig Ileum EC50 5.1 ± 1.8 µM

Histamine Guinea Pig Ileum pD2 6.24 ± 0.06

Histamine

Guinea Pig

Trachea (pre-

contracted)

-log ED50 ~4.5
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pD2 is the negative logarithm of the molar concentration of an agonist that produces 50% of

the maximal response. EC50 is the molar concentration of an agonist that produces 50% of the

maximal response.

Experimental Protocols
Preparation of Physiological Salt Solutions
Krebs-Henseleit Solution (for Guinea Pig Trachea)

Component g/L mM

NaCl 6.9 118.1

KCl 0.35 4.7

CaCl2·2H2O 0.37 2.5

KH2PO4 0.16 1.2

MgSO4·7H2O 0.29 1.2

NaHCO3 2.1 25.0

Glucose 2.0 11.1

Preparation:

Dissolve all components except CaCl2·2H2O and NaHCO3 in 800 mL of distilled water.

In a separate container, dissolve CaCl2·2H2O in 50 mL of distilled water.

Slowly add the CaCl2 solution to the main solution while stirring continuously to prevent

precipitation.

Add NaHCO3 and dissolve.

Adjust the final volume to 1 L with distilled water.

The solution should be continuously gassed with carbogen (95% O2, 5% CO2) to maintain a

pH of 7.4.
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Tyrode's Solution (for Guinea Pig Ileum)

Component g/L mM

NaCl 8.0 136.9

KCl 0.2 2.7

CaCl2·2H2O 0.2 1.8

MgCl2·6H2O 0.1 0.5

NaH2PO4·H2O 0.05 0.4

NaHCO3 1.0 11.9

Glucose 1.0 5.6

Preparation: Follow a similar procedure to the Krebs-Henseleit solution, ensuring continuous

gassing with carbogen.

Isolated Guinea Pig Ileum Preparation
This protocol is designed to measure the contractile or relaxant effects of Amthamine on the

smooth muscle of the guinea pig ileum.

Experimental Workflow:
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Tissue Preparation

Organ Bath Setup

Experiment

Sacrifice Guinea Pig
(Cervical Dislocation)

Isolate a segment
of terminal ileum

Gently flush lumen
with Tyrode's solution

Cut into 2-3 cm
segments

Mount ileum segment in
organ bath (20 mL Tyrode's)

Connect to isometric
force transducer

Equilibrate for 30-60 min
under 1g tension

Optional: Pre-contract
with agonist (e.g., Histamine)

Cumulative addition
of Amthamine

For contraction studies

Record relaxation/
contraction responses

Wash tissue
(3x with Tyrode's)
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Isolated Guinea Pig Ileum Experimental Workflow
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Detailed Protocol:

Tissue Dissection: Humanely sacrifice a guinea pig (250-350 g) via cervical dislocation

followed by exsanguination. Open the abdominal cavity and locate the terminal ileum near

the ileo-caecal junction. Carefully dissect a 10-15 cm segment of the ileum, ensuring minimal

handling.

Preparation: Place the isolated ileum in a petri dish containing warm (37°C), carbogen-

gassed Tyrode's solution. Gently flush the lumen with a syringe filled with Tyrode's solution to

remove any contents. Cut the ileum into 2-3 cm segments.

Mounting: Tie one end of an ileum segment to a tissue holder at the bottom of a 20 mL organ

bath filled with Tyrode's solution maintained at 37°C and continuously gassed with carbogen.

Tie the other end to an isometric force transducer.

Equilibration: Apply a resting tension of 1 g and allow the tissue to equilibrate for 30-60

minutes. During this period, wash the tissue with fresh Tyrode's solution every 15 minutes.

Experiment:

For studying relaxation: Pre-contract the ileum with a submaximal concentration of a

contractile agent (e.g., histamine or carbachol). Once a stable contraction plateau is

reached, add Amthamine in a cumulative manner (e.g., from 1 nM to 100 µM) to the organ

bath.

For studying contraction: Add Amthamine cumulatively to the equilibrated tissue.

Data Acquisition: Record the changes in tension using a data acquisition system.

Washing: After obtaining a full concentration-response curve, wash the tissue three times

with fresh Tyrode's solution and allow it to return to baseline before starting a new

experiment.

Isolated Guinea Pig Trachea Preparation
This protocol is designed to measure the relaxant effects of Amthamine on the pre-contracted

smooth muscle of the guinea pig trachea.
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Experimental Workflow:

Tissue Preparation

Organ Bath Setup

Experiment

Sacrifice Guinea Pig
(Cervical Dislocation)

Isolate the trachea

Remove adhering connective
tissue and fat

Cut into rings
(2-3 mm wide)

Mount tracheal ring in
organ bath (20 mL Krebs)

Connect to isometric
force transducer

Equilibrate for 60-90 min
under 1.5-2g tension

Pre-contract with agonist
(e.g., Histamine, Methacholine)

Cumulative addition
of Amthamine

Record relaxation
responses

Wash tissue
(3x with Krebs)
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Isolated Guinea Pig Trachea Experimental Workflow

Detailed Protocol:

Tissue Dissection: Humanely sacrifice a guinea pig as previously described. Carefully

dissect the trachea and place it in a petri dish containing cold, carbogen-gassed Krebs-

Henseleit solution.

Preparation: Clean the trachea of adhering connective tissue and fat. Cut the trachea into

rings, each 2-3 mm in width.

Mounting: Suspend a tracheal ring between two L-shaped stainless-steel hooks in a 20 mL

organ bath containing Krebs-Henseleit solution at 37°C and gassed with carbogen. One

hook is fixed to the bottom of the organ bath, and the other is connected to an isometric

force transducer.

Equilibration: Apply a resting tension of 1.5-2 g and allow the tissue to equilibrate for 60-90

minutes, washing with fresh Krebs-Henseleit solution every 20 minutes.

Experiment: Induce a sustained contraction with a submaximal concentration of a contractile

agent such as histamine (e.g., 10 µM) or methacholine. Once a stable plateau is achieved,

add Amthamine in a cumulative manner to the organ bath.

Data Acquisition: Record the relaxation responses.

Washing: After the experiment, wash the tissue thoroughly and allow it to return to the

baseline tension.

Data Analysis
The response to Amthamine is typically expressed as a percentage of the maximal response to

a standard agonist or as a percentage of the pre-contraction tension. Concentration-response

curves are plotted using a logarithmic scale for the agonist concentration. From these curves,

the EC50 (or pD2) and the maximum effect (Emax) can be calculated using non-linear

regression analysis software (e.g., GraphPad Prism).
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Low or no tissue response:

Check the viability of the tissue. Ensure it was handled gently during preparation.

Verify the composition and pH of the physiological salt solution.

Ensure proper gassing with carbogen.

Check the temperature of the organ bath.

Confirm the concentration and integrity of the Amthamine solution.

High baseline noise:

Ensure the organ bath is properly grounded.

Check for mechanical vibrations in the setup.

Ensure the transducer is properly calibrated and stable.

Tachyphylaxis (desensitization):

Allow sufficient time for washing and re-equilibration between experiments.

Consider a non-cumulative dosing protocol if tachyphylaxis is significant.

Conclusion
Amthamine dihydrobromide is an invaluable tool for the selective investigation of histamine

H2 receptor function in isolated tissues. The protocols outlined in these application notes

provide a robust framework for conducting reproducible and reliable isolated organ bath

experiments to characterize the pharmacological effects of Amthamine on various smooth

muscle preparations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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